Cas no 449788-25-4 (2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide)
2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide
- UPCMLD0ENAT5891769:001
- AKOS016074134
- F1441-0218
- AKOS000807472
- 2,3-dibromo-N-phenethyl-3-phenylpropanamide
- Z56882986
- 449788-25-4
-
- Inchi: 1S/C17H17Br2NO/c18-15(14-9-5-2-6-10-14)16(19)17(21)20-12-11-13-7-3-1-4-8-13/h1-10,15-16H,11-12H2,(H,20,21)
- InChI Key: PUTMWJZNPJERDO-UHFFFAOYSA-N
- SMILES: BrC(C1C=CC=CC=1)C(C(NCCC1C=CC=CC=1)=O)Br
Computed Properties
- Exact Mass: 410.96564Da
- Monoisotopic Mass: 408.96769Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 29.1Ų
2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AV09695-1mg |
2,3-dibromo-N-phenethyl-3-phenylpropanamide |
449788-25-4 | 1mg |
$245.00 | 2024-04-20 | ||
| A2B Chem LLC | AV09695-5mg |
2,3-dibromo-N-phenethyl-3-phenylpropanamide |
449788-25-4 | 5mg |
$272.00 | 2024-04-20 | ||
| A2B Chem LLC | AV09695-10mg |
2,3-dibromo-N-phenethyl-3-phenylpropanamide |
449788-25-4 | 10mg |
$291.00 | 2024-04-20 | ||
| A2B Chem LLC | AV09695-25mg |
2,3-dibromo-N-phenethyl-3-phenylpropanamide |
449788-25-4 | 25mg |
$360.00 | 2024-04-20 | ||
| A2B Chem LLC | AV09695-50mg |
2,3-dibromo-N-phenethyl-3-phenylpropanamide |
449788-25-4 | 50mg |
$504.00 | 2024-04-20 | ||
| A2B Chem LLC | AV09695-100mg |
2,3-dibromo-N-phenethyl-3-phenylpropanamide |
449788-25-4 | 100mg |
$697.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142865-50mg |
2,3-Dibromo-N-phenethyl-3-phenylpropanamide |
449788-25-4 | 97% | 50mg |
¥2693.00 | 2024-05-13 |
2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide
Recent Advances in the Study of 2,3-Dibromo-3-phenyl-N-(2-phenylethyl)propanamide (CAS: 449788-25-4)
The compound 2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide (CAS: 449788-25-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the synthetic versatility of 2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide, which serves as a key intermediate in the preparation of various bioactive molecules. Researchers have optimized its synthesis through bromination and amidation reactions, achieving high yields and purity. The compound's structural features, including the dibromo and phenyl groups, contribute to its reactivity and ability to interact with biological targets.
In terms of biological activity, preliminary investigations suggest that 2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide exhibits promising antimicrobial and anti-inflammatory properties. In vitro studies have demonstrated its efficacy against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), making it a potential candidate for the development of novel antibiotics. Additionally, its anti-inflammatory effects have been observed in cell-based assays, indicating potential applications in treating inflammatory diseases.
Further research has explored the mechanistic pathways underlying the compound's biological effects. Molecular docking studies have revealed that 2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide can bind to specific protein targets involved in bacterial cell wall synthesis and inflammatory signaling pathways. These findings provide a foundation for future structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.
Despite these promising results, challenges remain in the development of 2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also investigating the compound's potential as a scaffold for the design of derivatives with enhanced pharmacological properties.
In conclusion, 2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide (CAS: 449788-25-4) represents a promising candidate for drug discovery, with its unique chemical structure and diverse biological activities. Continued research efforts are expected to shed light on its full therapeutic potential and pave the way for its application in treating various diseases.
449788-25-4 (2,3-dibromo-3-phenyl-N-(2-phenylethyl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)